Cas no 415692-85-2 (Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel-)

• Product Name: Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel-
• CAS No: 415692-85-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 3978706
• PubChem ID: 11054036
• Update Time: 2025-06-08

Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel-
• 415692-85-2
• SCHEMBL5749471
• EN300-28278494
• DTXSID00453537
• Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester
• 187333-96-6
• Benzyl ((1R,2S)-2-hydroxycyclohexyl)carbamate
• Benzyl N-[(1R,2S)-2-hydroxycyclohexyl]carbamate
• rel-[(1R,2S)-2-Hydroxycyclohexyl]carbamic Acid Phenylmethyl Ester

• Inchi： 1S/C14H19NO3/c16-13-9-5-4-8-12(13)15-14(17)18-10-11-6-2-1-3-7-11/h1-3,6-7,12-13,16H,4-5,8-10H2,(H,15,17)/t12-,13+/m1/s1
• InChI Key： IDQLGJJPYSFXPM-OLZOCXBDSA-N
• SMILES： O[C@H]1CCCC[C@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347Da
• Monoisotopic Mass: 249.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel-

Comprehensive Overview of Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- (CAS No. 415692-85-2)

The compound Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- (CAS No. 415692-85-2) is a stereospecific derivative of carbamic acid, featuring a cyclohexyl ring with a hydroxyl group and a benzyl ester moiety. This unique structure makes it a subject of interest in pharmaceutical and chemical research, particularly in the development of chiral intermediates for drug synthesis. The rel- prefix indicates its relative stereochemistry, which is crucial for understanding its reactivity and biological activity.

In recent years, the demand for chiral building blocks like Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- has surged due to their applications in asymmetric synthesis. Researchers are increasingly focusing on stereoselective reactions to produce enantiomerically pure compounds, which are vital for the pharmaceutical industry. This compound’s hydroxycyclohexyl group and phenylmethyl ester functionality make it a versatile candidate for designing novel therapeutics, especially in the fields of central nervous system (CNS) drugs and anti-inflammatory agents.

The synthesis of Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- often involves multi-step organic reactions, including esterification and stereocontrolled cyclization. Its CAS No. 415692-85-2 serves as a unique identifier in chemical databases, facilitating global research collaboration. Given the growing emphasis on green chemistry, scientists are also exploring eco-friendly synthetic routes for this compound to minimize waste and energy consumption.

From a commercial perspective, Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- is often sought after by fine chemical suppliers and contract research organizations (CROs). Its applications extend to peptide mimetics and enzyme inhibitors, aligning with the trend of targeted drug delivery. As the pharmaceutical industry shifts toward personalized medicine, the role of such chiral intermediates becomes even more critical.

In summary, Carbamic acid, [(1R,2S)-2-hydroxycyclohexyl]-, phenylmethyl ester, rel- (CAS No. 415692-85-2) represents a valuable tool in modern synthetic chemistry. Its structural features and stereochemical properties make it a focal point for innovation in drug discovery and material science. With advancements in computational chemistry and high-throughput screening, the potential applications of this compound are expected to expand further.